Cas no 2113338-41-1 (methyl 4-amino-3-(3-bromo-5-methylphenyl)butanoate)

• Product Name: methyl 4-amino-3-(3-bromo-5-methylphenyl)butanoate
• CAS No: 2113338-41-1
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6440291
• PubChem ID: 165644947
• Update Time: 2025-05-21

methyl 4-amino-3-(3-bromo-5-methylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(3-bromo-5-methylphenyl)butanoate
• 2113338-41-1
• EN300-1936021

• Inchi： 1S/C12H16BrNO2/c1-8-3-9(5-11(13)4-8)10(7-14)6-12(15)16-2/h3-5,10H,6-7,14H2,1-2H3
• InChI Key： GAYPQYXPNYMQJP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-amino-3-(3-bromo-5-methylphenyl)butanoate

Comprehensive Overview of Methyl 4-Amino-3-(3-Bromo-5-Methylphenyl)Butanoate (CAS No. 2113338-41-1)

Methyl 4-amino-3-(3-bromo-5-methylphenyl)butanoate (CAS No. 2113338-41-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This ester derivative, characterized by its brominated aromatic ring and amino-functionalized butanoate moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₆BrNO₂, highlights the presence of key functional groups that enable diverse reactivity, making it valuable for designing bioactive molecules.

In recent years, the demand for halogenated aromatic compounds like methyl 4-amino-3-(3-bromo-5-methylphenyl)butanoate has surged, driven by their role in developing small-molecule drugs and crop protection agents. Researchers are particularly interested in its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in oncology and metabolic disease research. The compound’s bromine substituent offers opportunities for further functionalization via cross-coupling reactions, aligning with the growing trend of transition-metal-catalyzed synthesis in medicinal chemistry.

The synthesis of CAS No. 2113338-41-1 typically involves multi-step organic transformations, including esterification, aromatic bromination, and reductive amination. These methods are frequently optimized to enhance yield and purity, addressing the pharmaceutical industry’s stringent requirements. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to validate its structural integrity, ensuring compliance with regulatory standards for high-purity intermediates.

From an industrial perspective, methyl 4-amino-3-(3-bromo-5-methylphenyl)butanoate is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions are being explored to minimize environmental impact, reflecting broader societal concerns about eco-friendly manufacturing. This aligns with frequent search queries such as "sustainable pharmaceutical intermediates" and "green synthesis of brominated compounds," underscoring the compound’s relevance to contemporary research priorities.

In addition to its pharmaceutical applications, this compound has potential utility in material science, particularly in the design of organic semiconductors and photoactive materials. The electron-withdrawing bromine and electron-donating amino group create a push-pull electronic structure, which is advantageous for tuning optoelectronic properties. Such characteristics are increasingly sought after in the development of OLEDs and photovoltaic devices, topics frequently searched in conjunction with advanced organic materials.

Safety and handling protocols for CAS No. 2113338-41-1 emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as a hazardous substance under major regulatory frameworks, its handling requires adherence to Good Laboratory Practices (GLP), a common concern among researchers searching for "safe handling of brominated aromatics."

In summary, methyl 4-amino-3-(3-bromo-5-methylphenyl)butanoate represents a compelling case study in the intersection of medicinal chemistry, sustainable synthesis, and material innovation. Its structural versatility and alignment with trending research areas ensure its continued relevance in both academic and industrial settings. For researchers exploring "brominated building blocks for drug discovery" or "functionalized esters in material science," this compound offers a wealth of opportunities for further investigation.